Cas no 63704-55-2 (2-Chloro-1-(2,3-dihydroxyphenyl)ethanone)
63704-55-2 structure
Product Name:2-Chloro-1-(2,3-dihydroxyphenyl)ethanone
CAS No:63704-55-2
MF:C8H7ClO3
MW:186.592381715775
MDL:MFCD01688754
CID:503645
PubChem ID:114067
Update Time:2025-04-19
2-Chloro-1-(2,3-dihydroxyphenyl)ethanone Chemical and Physical Properties
Names and Identifiers
-
- Ethanone,2-chloro-1-(2,3-dihydroxyphenyl)-
- 2-chloro-1-(2,3-dihydroxyphenyl)ethanone
- Ethanone, 2-chloro-1-(2,3-dihydroxyphenyl)- (9CI)
- 3-Chloroacetylcatechol
- m-Chloroacetylcatechol
- Pyrocatechol,3-chloroacetyl
- BS-52462
- DTXSID60213119
- AKOS015995581
- SCHEMBL2788116
- Chloracetylbrenzcatechin
- AE-562/43458977
- 63704-55-2
- Pyrocatechol, 3-chloroacetyl-
- E78098
- 2-chloro-1-(2,3-dihydroxyphenyl)ethan-1-one
- EN300-1982641
- DB-326320
- Ethanone, 2-chloro-1-(2,3-dihydroxyphenyl)-
- 2-Chloro-1-(2,3-dihydroxyphenyl)ethanone
-
- MDL： MFCD01688754
- Inchi： 1S/C8H7ClO3/c9-4-7(11)5-2-1-3-6(10)8(5)12/h1-3,10,12H,4H2
- InChI Key： CNOGWTRHJRGQKY-UHFFFAOYSA-N
- SMILES： ClCC(C1C=CC=C(C=1O)O)=O
Computed Properties
- Exact Mass: 186.00800
- Monoisotopic Mass: 186.0083718g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 172
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 57.5Ų
Experimental Properties
- Density: 1.0±0.1 g/cm3
- Boiling Point: 285.9±33.0 °C at 760 mmHg
- Flash Point: 118.9±13.2 °C
- PSA: 57.53000
- LogP: 1.51930
- Vapor Pressure: 0.0±0.6 mmHg at 25°C
2-Chloro-1-(2,3-dihydroxyphenyl)ethanone Security Information
- Signal Word：warning
- Hazard Statement： H303+H313+H333
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
2-Chloro-1-(2,3-dihydroxyphenyl)ethanone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C433180-50mg |
2-Chloro-1-(2,3-dihydroxyphenyl)ethanone |
63704-55-2 | 50mg |
$236.00 | 2023-05-18 | ||
| TRC | C433180-100mg |
2-Chloro-1-(2,3-dihydroxyphenyl)ethanone |
63704-55-2 | 100mg |
$437.00 | 2023-05-18 | ||
| TRC | C433180-250mg |
2-Chloro-1-(2,3-dihydroxyphenyl)ethanone |
63704-55-2 | 250mg |
$965.00 | 2023-05-18 | ||
| TRC | C433180-500mg |
2-Chloro-1-(2,3-dihydroxyphenyl)ethanone |
63704-55-2 | 500mg |
$ 1200.00 | 2023-09-08 | ||
| Chemenu | CM460577-50mg |
2-Chloro-1-(2,3-dihydroxyphenyl)ethanone |
63704-55-2 | 95%+ | 50mg |
$398 | 2022-06-10 | |
| Chemenu | CM460577-100mg |
2-Chloro-1-(2,3-dihydroxyphenyl)ethanone |
63704-55-2 | 95%+ | 100mg |
$581 | 2022-06-10 | |
| Chemenu | CM460577-250mg |
2-Chloro-1-(2,3-dihydroxyphenyl)ethanone |
63704-55-2 | 95%+ | 250mg |
$928 | 2022-06-10 | |
| eNovation Chemicals LLC | Y1076653-25mg |
2-Chloro-1-(2,3-dihydroxyphenyl)ethanone |
63704-55-2 | 95% | 25mg |
$265 | 2024-06-07 | |
| eNovation Chemicals LLC | Y1076653-50mg |
2-Chloro-1-(2,3-dihydroxyphenyl)ethanone |
63704-55-2 | 95% | 50mg |
$385 | 2024-06-07 | |
| eNovation Chemicals LLC | Y1076653-100mg |
2-Chloro-1-(2,3-dihydroxyphenyl)ethanone |
63704-55-2 | 95% | 100mg |
$545 | 2024-06-07 |
2-Chloro-1-(2,3-dihydroxyphenyl)ethanone Related Literature
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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